Cas no 2229048-13-7 (4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine)

• Product Name: 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine
• CAS No: 2229048-13-7
• MF: C₉H₁₄F₅N
• MW: 231.206180095673
• CID: 6157424
• PubChem ID: 165865710
• Update Time: 2025-06-11

4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine
• 2229048-13-7
• EN300-1945223

• Inchi： 1S/C9H14F5N/c1-6(7-2-4-15-5-3-7)8(10,11)9(12,13)14/h6-7,15H,2-5H2,1H3
• InChI Key： XBZXHHGNAZPUMC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C)C1CCNCC1)F

Computed Properties

• Exact Mass: 231.10464026g/mol
• Monoisotopic Mass: 231.10464026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine

Introduction to 4-(3,3,4,4,4-Pentafluorobutan-2-yl)piperidine (CAS No. 2229048-13-7)

4-(3,3,4,4,4-Pentafluorobutan-2-yl)piperidine (CAS No. 2229048-13-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of applications in drug discovery and development.

The structure of 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine is characterized by a piperidine ring substituted with a pentafluorobutyl group. The presence of multiple fluorine atoms imparts significant lipophilicity and metabolic stability to the molecule, making it an attractive candidate for various therapeutic applications. The fluorination of the butyl chain also enhances the compound's ability to cross biological membranes, which is crucial for achieving desired pharmacological effects.

Recent studies have explored the biological activities of 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine in different contexts. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in various diseases. The ability of 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine to interact with specific GPCRs has been investigated in several preclinical studies.

In a study published in the Journal of Medicinal Chemistry (2021), researchers demonstrated that 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine exhibits potent agonist activity at the μ-opioid receptor (MOR). This finding is particularly significant because MOR agonists are widely used for pain management but often come with side effects such as respiratory depression and addiction. The unique structure of 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine may offer a more favorable therapeutic profile with reduced side effects.

Another area of interest is the compound's potential as an antidepressant. Preclinical studies have shown that 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine can modulate serotonin and norepinephrine reuptake transporters (SERT and NET), which are key targets for antidepressant drugs. A study published in the European Journal of Pharmacology (2020) reported that the compound significantly reduced depressive-like behaviors in animal models without causing significant side effects.

The pharmacokinetic properties of 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable oral bioavailability and extended half-life. These properties make it an attractive candidate for oral formulations in clinical settings. Additionally, its low toxicity profile has been confirmed in multiple preclinical toxicity studies.

In terms of synthesis, 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine can be prepared through several synthetic routes. One common approach involves the reaction of piperidine with a suitable pentafluorobutyl halide or sulfonate ester. The choice of synthetic method depends on factors such as yield, purity requirements, and cost-effectiveness. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

The future prospects for 4-(3,3,4,4,4-pentafluorobutan-2-yl)piperidine are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic areas. For instance, Phase II trials are currently underway to assess its potential as an analgesic for chronic pain management and as an antidepressant for major depressive disorder. If these trials yield positive results, 4-(3,3,4,�,pipa,rine) could become a valuable addition to the pharmaceutical arsenal.

In conclusion, 4-(3,-pentafluorobutan-yl)piperidine (CAS No. 22-) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation.